Cas no 109839-74-9 (3-(3-Bromopropyl)pyridine hydrobromide)

• Product Name: 3-(3-Bromopropyl)pyridine hydrobromide
• CAS No: 109839-74-9
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD13186328
• CID: 128572
• PubChem ID: 12701568
• Update Time: 2025-08-02

3-(3-Bromopropyl)pyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropyl)pyridine
• 3-(3-Bromopropyl)pyridine hydrobromide
• 3-(pyridin-3-yl)-1-bromopropane
• Pyridine,3-(3-bromopropyl)-
• 1-Brom-3-(3-pyridyl)-propan
• 1-bromo-3-(3'-pyridyl)-propane
• 3-(3-bromopropyl)-pyridine
• 3-(3-bromopropyl)pyridine(SALTDATA: HBr)
• 3-(3-pyridinyl)-propyl bromide
• 3-(3-pyridyl)-1-bromopropane
• bromo-3-(pyridin-3-yl)propane
• Pyridine, 3-(3-bromopropyl)- (9CI)
• MFCD09028384
• 109839-74-9
• AKOS005622326
• 3-(3-Bromo-propyl)-pyridine
• EN300-1251442
• 3-(3-Bromopropyl)pyridine x1hbr
• BJTBTVNTKNDUJP-UHFFFAOYSA-N
• 1-bromo-3-(3-pyridinyl)propane
• SCHEMBL702036
• CS-0451060

• MDL： MFCD13186328
• Inchi： 1S/C8H10BrN/c9-5-1-3-8-4-2-6-10-7-8/h2,4,6-7H,1,3,5H2
• InChI Key： BJTBTVNTKNDUJP-UHFFFAOYSA-N
• SMILES： BrCCCC1C=NC=CC=1

Computed Properties

• Exact Mass: 198.9997
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(3-Bromopropyl)pyridine hydrobromide

3-(3-Bromopropyl)pyridine hydrobromide (CAS No. 109839-74-9): An Overview of Its Properties, Applications, and Recent Research

3-(3-Bromopropyl)pyridine hydrobromide (CAS No. 109839-74-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a brominated propyl chain, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of 3-(3-Bromopropyl)pyridine hydrobromide is C₉H₁₂Br₂N, and its molecular weight is approximately 264.00 g/mol. The compound exists as a white to off-white crystalline solid at room temperature and is highly soluble in water and polar organic solvents such as methanol and ethanol. Its solubility properties make it an ideal candidate for various chemical reactions and formulations.

In terms of its chemical properties, 3-(3-Bromopropyl)pyridine hydrobromide exhibits strong nucleophilic substitution reactivity due to the presence of the bromine atom on the propyl chain. This feature allows it to participate in a wide range of synthetic transformations, including cross-coupling reactions, which are crucial for the synthesis of complex organic molecules. Additionally, the pyridine ring provides additional reactivity and functionality, making the compound a valuable building block in the development of new drugs and materials.

Recent Research and Applications:

In recent years, significant advancements have been made in understanding the potential applications of 3-(3-Bromopropyl)pyridine hydrobromide. One notable area of research is its use as an intermediate in the synthesis of nicotinic acetylcholine receptor (nAChR) agonists. These compounds have shown promise in treating various neurological disorders, including Alzheimer's disease and Parkinson's disease. The ability to modulate nAChR activity through these agonists can lead to improved cognitive function and neuroprotection.

An example of such research is a study published in the Journal of Medicinal Chemistry, where scientists synthesized a series of nAChR agonists using 3-(3-Bromopropyl)pyridine hydrobromide as a key intermediate. The resulting compounds demonstrated high potency and selectivity for specific nAChR subtypes, highlighting the importance of this compound in drug discovery efforts.

Beyond its role in pharmaceuticals, 3-(3-Bromopropyl)pyridine hydrobromide has also found applications in materials science. Researchers have explored its use in the synthesis of conductive polymers and electroactive materials. These materials have potential applications in electronic devices, sensors, and energy storage systems. The unique electronic properties of pyridine derivatives make them suitable for enhancing the performance of these materials.

Safety Considerations:

While 3-(3-Bromopropyl)pyridine hydrobromide is a valuable compound with numerous applications, it is important to handle it with care due to its chemical properties. The compound should be stored in a cool, dry place away from incompatible substances such as strong oxidizers. Proper personal protective equipment (PPE), including gloves and safety goggles, should be used when handling this material to prevent skin contact and inhalation.

In terms of environmental considerations, it is essential to follow proper disposal procedures to minimize any potential impact on ecosystems. Disposal should be conducted in accordance with local regulations and guidelines to ensure environmental safety.

FUTURE DIRECTIONS:

The future prospects for 3-(3-Bromopropyl)pyridine hydrobromide are promising. Ongoing research continues to explore new synthetic methods and applications for this compound. For instance, there is growing interest in using it as a precursor for metal-organic frameworks (MOFs), which have potential applications in gas storage, catalysis, and drug delivery systems.

In conclusion, 3-(3-Bromopropyl)pyridine hydrobromide (CAS No. 109839-74-9) is a multifaceted compound with a wide range of applications in both chemical synthesis and material science. Its unique structure and reactivity make it an invaluable tool for researchers working on new drug development and advanced materials. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in the scientific community.